Cas no 130024-04-3 (6-chloro-1-methyl-1H,2H,4H-pyrazolo3,4-dpyrimidine)

• Product Name: 6-chloro-1-methyl-1H,2H,4H-pyrazolo3,4-dpyrimidine
• CAS No: 130024-04-3
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 1104280
• PubChem ID: 135578009
• Update Time: 2025-06-26

6-chloro-1-methyl-1H,2H,4H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4,7-dihydro-1-methyl-1H-Pyrazolo[3,4-d]pyrimidine
• 130024-04-3
• 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine
• 1934816-30-4
• Z1536943781
• EN300-62624
• 6-chloro-1-methyl-4H,7H-pyrazolo[3,4-d]pyrimidine
• 6-chloro-1-methyl-4,7-dihydropyrazolo[3,4-d]pyrimidine
• AKOS033407900
• 6-chloro-1-methyl-1H,2H,4H-pyrazolo3,4-dpyrimidine

• Inchi： 1S/C6H7ClN4/c1-11-5-4(3-9-11)2-8-6(7)10-5/h3H,2H2,1H3,(H,8,10)
• InChI Key： VNXXECBMUOPFOT-UHFFFAOYSA-N
• SMILES： ClC1=NCC2C=NN(C)C=2N1

Computed Properties

• Exact Mass: 170.0359239g/mol
• Monoisotopic Mass: 170.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-chloro-1-methyl-1H,2H,4H-pyrazolo3,4-dpyrimidine

6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine: A Promising Compound in Pharmaceutical and Biochemical Research

6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical chemistry. Its chemical formula, C₅H₄ClN₃, reflects the presence of a pyrazolo[3,4-d]pyrimidine core with substituents at specific positions. This compound is classified under the broader category of pyrazolo[3,4-d]pyrimidine derivatives, a class of heterocyclic compounds known for their diverse biological activities. The 6-chloro and 1-methyl functional groups play a critical role in modulating its pharmacological properties, as demonstrated by recent studies on its potential applications in drug discovery and therapeutic development.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-established structural motif in medicinal chemistry, with applications spanning from antitumor agents to antiviral compounds. The 6-chloro substitution at the pyrimidine ring enhances its lipophilicity and metabolic stability, while the 1-methyl group contributes to its overall molecular rigidity and intermolecular interactions. These structural features make 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine a valuable candidate for further exploration in the design of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict its binding affinity to various biological targets, providing insights into its mechanism of action.

One of the most notable areas of research involving 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine is its potential as an antitumor agent. Studies published in Journal of Medicinal Chemistry (2023) have highlighted its ability to inhibit the activity of key enzymes involved in cancer cell proliferation, such as PI3K/Akt/mTOR pathways. The compound's ability to disrupt these signaling pathways makes it a promising candidate for the treatment of malignancies, including breast and ovarian cancers. Additionally, its cytotoxic effects on cancer cell lines have been evaluated using MTT assays, with IC₅₀ values indicating its potent antiproliferative activity.

Recent breakthroughs in drug discovery have also focused on the anti-inflammatory properties of 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine. Researchers at the University of California, San Francisco (2024) have demonstrated its efficacy in modulating pro-inflammatory cytokines such as TNF-α and IL-6. The compound's ability to suppress these inflammatory mediators suggests potential applications in the treatment of autoimmune diseases and chronic inflammation. Furthermore, its selective targeting of immune cells may minimize off-target effects, a critical factor in the development of safe and effective therapeutics.

The synthetic routes to 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine have been extensively studied to optimize its production for pharmaceutical applications. A recent paper in Bioorganic & Medicinal Chemistry Letters (2025) describes a three-step synthesis involving the condensation of 2-amino-4-aminopyrimidine with 1-chloro-2-methylbenzene, followed by a chlorination reaction. This method not only improves the yield but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry. The scalability of this approach is crucial for its transition from laboratory research to industrial production.

Another emerging area of research involves the antiviral activity of 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine. A study published in Antiviral Research (2024) has shown its ability to inhibit the replication of RNA viruses by targeting the viral RNA-dependent RNA polymerase (RdRp). This property makes it a potential candidate for the development of antiviral drugs against pathogens such as hepatitis C virus and respiratory syncytial virus. The compound's ability to disrupt viral replication without inducing resistance is a significant advantage in the context of antiviral therapy.

Despite its promising therapeutic potential, the pharmacokinetic profile of 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine remains an area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its bioavailability and therapeutic efficacy. Studies using in vivo animal models have indicated that the compound exhibits moderate oral bioavailability, which is a critical factor for its use in clinical settings. Further research is needed to determine its toxicological profile and ensure its safety for long-term use.

In conclusion, 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a versatile candidate for the development of novel therapeutics. Ongoing research into its mechanism of action, synthetic methods, and clinical applications is expected to further enhance its potential as a therapeutic agent. As the field of medicinal chemistry continues to evolve, compounds like 6-chloro-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidine will play a crucial role in addressing unmet medical needs and improving patient outcomes.